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Compound of Interest

Compound Name: 1-Cyclohexyl-2-thiourea

Cat. No.: B1347432 Get Quote

An In-depth Technical Guide to 1-Cyclohexyl-2-thiourea: Molecular Properties, Synthesis, and

Biological Significance

This technical guide provides a comprehensive overview of 1-Cyclohexyl-2-thiourea, a

compound of interest for researchers, scientists, and drug development professionals. The

guide covers its fundamental molecular characteristics, a detailed experimental protocol for its

synthesis, and discusses its potential biological activities with a representative signaling

pathway.

Molecular Data
The fundamental molecular properties of 1-Cyclohexyl-2-thiourea are summarized in the table

below for quick reference.
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Property Value Source(s)

Chemical Formula C₇H₁₄N₂S [1][2][3]

Molecular Weight 158.26 g/mol [1][2][3]

Melting Point 162 °C [1]

Boiling Point 260.4 °C at 760 mmHg

Topological Polar Surface Area 70.1 Å² [2][3]

Hydrogen Bond Donor Count 2 [2][3]

Hydrogen Bond Acceptor

Count
1 [2]

Experimental Protocol: Synthesis of 1-Cyclohexyl-2-
thiourea
The synthesis of 1-Cyclohexyl-2-thiourea can be achieved through the reaction of

cyclohexylamine with an isothiocyanate. The following is a representative experimental protocol

based on general methods for synthesizing thiourea derivatives.

Objective: To synthesize 1-Cyclohexyl-2-thiourea from cyclohexylamine and a thiocyanate

salt.

Materials:

Cyclohexylamine

Potassium thiocyanate (KSCN) or Ammonium thiocyanate (NH₄SCN)

Hydrochloric acid (HCl)

Acetone (dry)

Distilled water

Ice
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Thin Layer Chromatography (TLC) plates (silica gel)

Ethyl acetate/petroleum ether mixture (for TLC)

Procedure:

Formation of Cyclohexylammonium Salt:

In a round-bottom flask, dissolve a specific molar equivalent of cyclohexylamine in a

suitable solvent like water or ethanol.

Slowly add an equimolar amount of concentrated hydrochloric acid dropwise while stirring

in an ice bath to form the cyclohexylammonium chloride salt.

Reaction with Thiocyanate:

To the solution of the cyclohexylammonium salt, add an equimolar amount of potassium

thiocyanate or ammonium thiocyanate.

The reaction mixture is then heated to reflux for a period of 2-5 hours. The progress of the

reaction should be monitored using Thin Layer Chromatography (TLC).

Isolation of the Product:

After the reaction is complete, the mixture is cooled to room temperature and then poured

into crushed ice or ice-cold water.

The precipitated solid, 1-Cyclohexyl-2-thiourea, is collected by filtration.

Purification:

The crude product is washed with cold distilled water to remove any unreacted starting

materials and inorganic salts.

Further purification can be achieved by recrystallization from a suitable solvent, such as

ethanol or an ethanol-water mixture, to yield pure crystals of 1-Cyclohexyl-2-thiourea.

Characterization:
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The identity and purity of the synthesized compound can be confirmed using various

analytical techniques, including melting point determination, and spectroscopic methods

such as ¹H NMR, ¹³C NMR, and FT-IR.

Biological Activity and Signaling Pathways
Thiourea derivatives are known to exhibit a wide range of biological activities, including

antimicrobial, antifungal, anticancer, and enzyme inhibitory effects.[4][5][6] While specific

signaling pathways for 1-Cyclohexyl-2-thiourea are not extensively documented in the

provided search results, the activity of other thiourea compounds can provide insights into

potential mechanisms. For instance, phenylthiourea has been shown to be a weak activator of

the Aryl Hydrocarbon Receptor (AHR) signaling pathway.[7] This pathway is a critical regulator

of cellular responses to environmental xenobiotics and is involved in processes such as drug

metabolism and immune responses.

The following diagram illustrates the general workflow for the synthesis of a thiourea derivative,

which is applicable to 1-Cyclohexyl-2-thiourea.
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Synthesis Workflow
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Caption: General workflow for the synthesis of 1-Cyclohexyl-2-thiourea.

Below is a diagram illustrating the Aryl Hydrocarbon Receptor (AHR) signaling pathway, a

potential target for thiourea derivatives.
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AHR Signaling Pathway
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Caption: The Aryl Hydrocarbon Receptor (AHR) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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